Cas no 2126162-20-5 (2-Amino-N-ethyl-N-phenylacetamide hydrochloride)

• Product Name: 2-Amino-N-ethyl-N-phenylacetamide hydrochloride
• CAS No: 2126162-20-5
• MF: C₁₀H₁₅ClN₂O
• MW: 214.691901445389
• CID: 4639170
• Update Time: 2025-06-14

2-Amino-N-ethyl-N-phenylacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-ethyl-N-phenylacetamide hydrochloride
• BKD16220
• 2-amino-N-ethyl-N-phenylacetamide;hydrochloride

• Inchi： 1S/C10H14N2O.ClH/c1-2-12(10(13)8-11)9-6-4-3-5-7-9;/h3-7H,2,8,11H2,1H3;1H
• InChI Key： LXBGRHCCCNSTQQ-UHFFFAOYSA-N
• SMILES： Cl.O=C(CN)N(C1C=CC=CC=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Topological Polar Surface Area: 46.3

Additional information on 2-Amino-N-ethyl-N-phenylacetamide hydrochloride

Research Brief on 2-Amino-N-ethyl-N-phenylacetamide Hydrochloride (CAS: 2126162-20-5)

2-Amino-N-ethyl-N-phenylacetamide hydrochloride (CAS: 2126162-20-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies due to its potential applications in drug discovery and development. The hydrochloride salt form enhances its solubility and stability, making it a viable candidate for further pharmacological investigations.

Recent studies have focused on the synthesis and characterization of 2-Amino-N-ethyl-N-phenylacetamide hydrochloride, with particular attention to its physicochemical properties and biological activity. Researchers have employed advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), to confirm the purity and structural integrity of the compound. These studies have laid the groundwork for its potential use as a building block in the development of novel therapeutic agents.

One of the key areas of interest is the compound's potential role as an intermediate in the synthesis of bioactive molecules. Preliminary findings suggest that 2-Amino-N-ethyl-N-phenylacetamide hydrochloride may serve as a precursor for the development of compounds with antimicrobial or central nervous system (CNS) activity. Its structural motif, featuring both an amino and an amide group, allows for versatile chemical modifications, enabling the exploration of diverse pharmacological targets.

In addition to its synthetic utility, recent research has explored the biological effects of 2-Amino-N-ethyl-N-phenylacetamide hydrochloride. In vitro studies have demonstrated its interaction with specific protein targets, hinting at its potential as a modulator of enzymatic activity. These findings are particularly relevant for the design of enzyme inhibitors, which are crucial in the treatment of various diseases, including cancer and metabolic disorders.

Despite these promising developments, further research is needed to fully elucidate the compound's mechanism of action and therapeutic potential. Current studies are limited to preliminary in vitro assays, and comprehensive in vivo evaluations are required to assess its efficacy and safety. Future directions may include structure-activity relationship (SAR) studies to optimize its biological activity and minimize potential side effects.

In conclusion, 2-Amino-N-ethyl-N-phenylacetamide hydrochloride (CAS: 2126162-20-5) represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural features and preliminary biological activity warrant further investigation, with the potential to contribute to the development of novel therapeutic agents. Continued research efforts will be essential to unlock its full potential and translate these findings into clinical applications.